Cas no 1215716-99-6 (N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]thiophene-2-carboxamide hydrochloride)

• Product Name: N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]thiophene-2-carboxamide hydrochloride
• CAS No: 1215716-99-6
• MF: C₁₇H₁₉BrClN₃OS₂
• MW: 460.839259386063
• CID: 5506941
• Update Time: 2025-05-20

N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]thiophene-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]thiophene-2-carboxamide:hydrochloride
• N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]thiophene-2-carboxamide hydrochloride

• Inchi： 1S/C17H18BrN3OS2.ClH/c1-20(2)8-4-9-21(16(22)14-5-3-10-23-14)17-19-13-7-6-12(18)11-15(13)24-17;/h3,5-7,10-11H,4,8-9H2,1-2H3;1H
• InChI Key： HDPABGLDZSWTFF-UHFFFAOYSA-N
• SMILES： C1(C(N(C2=NC3=CC=C(Br)C=C3S2)CCCN(C)C)=O)SC=CC=1.[H]Cl

Additional information on N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]thiophene-2-carboxamide hydrochloride

N-(6-Bromo-1,3-Benzothiazol-2-Yl)-N-[3-(Dimethylamino)Propyl]Thiophene-2-Carboxamide Hydrochloride: A Comprehensive Overview

N-(6-Bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]thiophene-2-carboxamide hydrochloride is a highly specialized compound with the CAS number 1215716-99-6. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications. The molecule combines a benzothiazole ring, a thiophene moiety, and a dimethylamino group, making it a versatile candidate for various chemical reactions and biological studies.

The benzothiazole moiety in this compound is known for its stability and reactivity in diverse chemical environments. Recent studies have highlighted its ability to act as a scaffold for the development of new pharmaceutical agents. The thiophene ring, on the other hand, contributes to the compound's electronic properties, enhancing its potential as a building block in heterocyclic chemistry. The dimethylamino group further adds to the compound's functional versatility, enabling it to participate in hydrogen bonding and other non-covalent interactions.

One of the most promising applications of this compound lies in its potential as an intermediate in drug discovery. Researchers have explored its role in the synthesis of bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders. For instance, recent findings suggest that derivatives of this compound may exhibit anti-proliferative activity against certain cancer cell lines, making it a valuable asset in oncology research.

In addition to its pharmacological applications, this compound has also been studied for its electronic properties. The combination of benzothiazole and thiophene moieties makes it an attractive candidate for use in organic electronics. Preliminary studies indicate that it could serve as a component in light-emitting diodes (LEDs) or solar cells due to its ability to facilitate electron transport.

The synthesis of N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]thiophene-2-carboxamide hydrochloride involves a multi-step process that requires precise control over reaction conditions. Key steps include the bromination of the benzothiazole ring and the subsequent coupling with the thiophene derivative. Recent advancements in catalytic methods have improved the yield and purity of this synthesis, making it more accessible for large-scale production.

From an environmental perspective, researchers have also investigated the biodegradability and toxicity of this compound. Initial data suggest that it exhibits low toxicity towards aquatic organisms under controlled conditions. However, further studies are needed to fully understand its environmental impact and ensure safe handling practices.

In conclusion, N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]thiophene-2-carboxamide hydrochloride represents a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent research findings, positions it as a key player in both academic and industrial settings. As ongoing studies continue to uncover new applications and properties, this compound is likely to remain at the forefront of chemical innovation.